2,3-Dichloro-4'-pyrrolidinomethyl benzophenone
Overview
Description
2,3-Dichloro-4’-pyrrolidinomethyl benzophenone is a chemical compound with the CAS Number 898776-79-9 . It has a molecular weight of 334.24 and its IUPAC name is (2,3-dichlorophenyl)[4-(1-pyrrolidinylmethyl)phenyl]methanone .
Molecular Structure Analysis
The molecule contains a total of 41 bonds . There are 24 non-H bonds, 13 multiple bonds, 4 rotatable bonds, 1 double bond, 12 aromatic bonds, 1 five-membered ring, 2 six-membered rings, 1 ketone (aromatic), 1 tertiary amine (aliphatic), and 1 Pyrrolidine .Physical And Chemical Properties Analysis
2,3-Dichloro-4’-pyrrolidinomethyl benzophenone has a molecular formula of C18H17Cl2NO . It contains a total of 39 atoms; 17 Hydrogen atoms, 18 Carbon atoms, 1 Nitrogen atom, 1 Oxygen atom, and 2 Chlorine atoms .Scientific Research Applications
Photochemistry and Biological Chemistry Applications
Benzophenone (BP) photophores exhibit unique photochemical properties that are widely applied in biological chemistry, bioorganic chemistry, and material science. Upon n-π* excitation, a biradicaloid triplet state is formed, which can abstract a hydrogen atom from accessible C-H bonds. This light-directed covalent attachment process has several applications, including binding/contact site mapping, identification of molecular targets, proteome profiling, bioconjugation, and surface grafting. BP photophores offer practical advantages such as low reactivity toward water, stability in ambient light, and convenient excitation, making them valuable tools in scientific research (Dormán, Nakamura, Pulsipher, & Prestwich, 2016).
Environmental Impact and Degradation
The environmental impact and degradation of benzophenone derivatives, such as benzophenone-3 (BP-3), have been studied to understand their effects on aquatic ecosystems and human health. Research on BP-3 has focused on its kinetics, intermediates, and toxicity following degradation processes like ozonation and oxidation by potassium permanganate. These studies aim to improve water treatment processes and assess the environmental risks associated with BP-3, which is commonly used as an ultraviolet absorbing chemical in personal care products (Guo, Lin, Xu, & Qi, 2016; Cao, Wu, Qu, Sun, Huo, Ajarem, Allam, Wang, & Zhu, 2021).
properties
IUPAC Name |
(2,3-dichlorophenyl)-[4-(pyrrolidin-1-ylmethyl)phenyl]methanone | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H17Cl2NO/c19-16-5-3-4-15(17(16)20)18(22)14-8-6-13(7-9-14)12-21-10-1-2-11-21/h3-9H,1-2,10-12H2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DSKNEIJAFFYCLB-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCN(C1)CC2=CC=C(C=C2)C(=O)C3=C(C(=CC=C3)Cl)Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H17Cl2NO | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID20642764 | |
Record name | (2,3-Dichlorophenyl){4-[(pyrrolidin-1-yl)methyl]phenyl}methanone | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID20642764 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
334.2 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
898776-79-9 | |
Record name | (2,3-Dichlorophenyl){4-[(pyrrolidin-1-yl)methyl]phenyl}methanone | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID20642764 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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